Cas no 132496-77-6 (Methyl 3-chloro-4,5-dihydroxybenzoate)

Methyl 3-chloro-4,5-dihydroxybenzoate structure
132496-77-6 structure
Product Name:Methyl 3-chloro-4,5-dihydroxybenzoate
CAS No:132496-77-6
MF:C8H7ClO4
MW:202.59178185463
CID:1090051
PubChem ID:21649010
Update Time:2025-04-20

Methyl 3-chloro-4,5-dihydroxybenzoate Chemical and Physical Properties

Names and Identifiers

    • Methyl 3-chloro-4,5-dihydroxybenzoate
    • Methyl 3-chloro 4,5-dihydroxy benzoate
    • SCHEMBL1420175
    • DTXSID70616591
    • 132496-77-6
    • Methyl3-chloro-4,5-dihydroxybenzoate
    • DB-085043
    • A888286
    • AKOS022174753
    • CS-W007156
    • SWRZROKGZUCAQN-UHFFFAOYSA-N
    • MDL： MFCD09927452
    • Inchi： 1S/C8H7ClO4/c1-13-8(12)4-2-5(9)7(11)6(10)3-4/h2-3,10-11H,1H3
    • InChI Key： SWRZROKGZUCAQN-UHFFFAOYSA-N
    • SMILES： ClC1C(=C(C=C(C(=O)OC)C=1)O)O

Computed Properties

  • Exact Mass: 202.0032864g/mol
  • Monoisotopic Mass: 202.0032864g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 197
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 66.8Ų

Methyl 3-chloro-4,5-dihydroxybenzoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM156009-1g
methyl 3-chloro-4,5-dihydroxybenzoate
 132496-77-6 95%
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 $405 2021-06-17
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
M93780-250mg
Methyl 3-chloro-4,5-dihydroxybenzoate
 132496-77-6
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 ¥2232.0 2021-09-08
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
M93780-1g
Methyl 3-chloro-4,5-dihydroxybenzoate
 132496-77-6
1g
 ¥5422.0 2021-09-08
Chemenu
CM156009-1g
methyl 3-chloro-4,5-dihydroxybenzoate
 132496-77-6 95%
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 $481 2024-08-02
Alichem
A019094301-250mg
Methyl 3-chloro-4,5-dihydroxybenzoate
 132496-77-6 95%
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 162.68 USD 2021-05-31
Alichem
A019094301-1g
Methyl 3-chloro-4,5-dihydroxybenzoate
 132496-77-6 95%
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 410.85 USD 2021-05-31
Chemenu
CM156009-100mg
methyl 3-chloro-4,5-dihydroxybenzoate
 132496-77-6 95%
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 $144 2024-08-02
Chemenu
CM156009-250mg
methyl 3-chloro-4,5-dihydroxybenzoate
 132496-77-6 95%
250mg
 $241 2024-08-02
Ambeed
A957857-1g
Methyl 3-chloro-4,5-dihydroxybenzoate
 132496-77-6 95+%
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 $433.0 2024-04-24
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
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Methyl 3-chloro-4,5-dihydroxybenzoate
 132496-77-6 95%
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